Cas no 1217080-29-9 (C-(1-Phenethyl-piperidin-3-yl)-methylamine dihydrochloride)

• Product Name: C-(1-Phenethyl-piperidin-3-yl)-methylamine dihydrochloride
• CAS No: 1217080-29-9
• MF: C₁₄H₂₄Cl₂N₂
• MW: 291.259761810303
• CID: 1072433
• PubChem ID: 56832291
• Update Time: 2025-04-20

C-(1-Phenethyl-piperidin-3-yl)-methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• C-(1-Phenethyl-piperidin-3-yl)-methylamine dihydrochloride
• [1-(2-phenylethyl)piperidin-3-yl]methanamine;dihydrochloride
• C-(1-Phenethyl-piperidin-3-yl)-methylaminedihydrochloride
• 1-[1-(2-PHENYLETHYL)PIPERIDIN-3-YL]METHANAMINE DIHYDROCHLORIDE
• AKOS015845517
• 1217080-29-9

• MDL： MFCD14707638
• Inchi： 1S/C14H22N2.2ClH/c15-11-14-7-4-9-16(12-14)10-8-13-5-2-1-3-6-13;;/h1-3,5-6,14H,4,7-12,15H2;2*1H
• InChI Key： GXOWVPZKJPOJSL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCC2C=CC=CC=2)CCCC(CN)C1

Computed Properties

• Exact Mass: 290.1316542g/mol
• Monoisotopic Mass: 290.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų